Cas no 149365-08-2 (2-Propenal, 3-[4-(hexyloxy)phenyl]-, (2E)-)

• Product name: 2-Propenal, 3-[4-(hexyloxy)phenyl]-, (2E)-
• CAS No: 149365-08-2
• MF: C₁₅H₂₀O₂
• MW: 232.318104743958
• CID: 2778561
• PubChem ID: 53639755

2-Propenal, 3-[4-(hexyloxy)phenyl]-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenal, 3-[4-(hexyloxy)phenyl]-, (2E)-
• 3-[4-(Hexyloxy)phenyl]prop-2-enal

• Inchi： 1S/C15H20O2/c1-2-3-4-5-13-17-15-10-8-14(9-11-15)7-6-12-16/h6-12H,2-5,13H2,1H3
• InChI Key： AQJRSZNGHXWFIB-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=CC=O)=CC=1)CCCCCC

Computed Properties

• Exact Mass: 232.146329876g/mol
• Monoisotopic Mass: 232.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes Cinnamaldehydes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes